Cas no 2680887-36-7 (6-bromo-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-4-carboxylic acid)

• Product Name: 6-bromo-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-4-carboxylic acid
• CAS No: 2680887-36-7
• MF: C₁₃H₁₂BrNO₄
• MW: 326.142683029175
• CID: 5627867
• PubChem ID: 165922498
• Update Time: 2025-10-29

6-bromo-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indole-4-carboxylic acid
• 2680887-36-7
• EN300-28294745
• 6-bromo-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-4-carboxylic acid

• Inchi： 1S/C13H12BrNO4/c1-2-5-19-13(18)15-4-3-9-10(12(16)17)6-8(14)7-11(9)15/h2,6-7H,1,3-5H2,(H,16,17)
• InChI Key： RWZOLESDYMMWMK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C2=C(C=1)N(C(=O)OCC=C)CC2

Computed Properties

• Exact Mass: 324.99497g/mol
• Monoisotopic Mass: 324.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-bromo-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-4-carboxylic acid

6-Bromo-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-4-carboxylic Acid (CAS No 2680887-36-7)

The compound 6-bromo-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-4-carboxylic acid (CAS No 2680887-36-7) is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's unique combination of functional groups, including a bromine atom at the 6-position, a propenyl oxy carbonyl group at the 1-position, and a carboxylic acid group at the 4-position, contributes to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The bromo substituent in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Additionally, the propenyl oxy carbonyl group introduces a degree of conjugation and flexibility into the molecule, which can influence its interaction with biological targets such as enzymes or receptors.

The synthesis of 6-bromo-1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of this compound, including microwave-assisted synthesis and enantioselective catalysis. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its structural analogs.

In terms of biological activity, this compound has shown potential as an inhibitor of certain kinases involved in cancer cell proliferation. Preclinical studies have demonstrated its ability to selectively target these enzymes without causing significant toxicity to normal cells. Furthermore, its indole core has been associated with anti-inflammatory and antioxidant properties, suggesting its potential application in treating chronic inflammatory diseases.

The CAS No 2680887-36-7 designation underscores the compound's recognition within the chemical community as a distinct entity with unique properties. Its inclusion in various chemical databases and research platforms has facilitated its use in collaborative studies across different disciplines. For instance, chemists have utilized computational methods such as molecular docking and quantum mechanics to predict its binding affinity to specific protein targets.

One of the most exciting developments involving this compound is its role in drug delivery systems. The presence of a carboxylic acid group allows for easy modification into prodrugs or conjugates that can enhance drug targeting and reduce side effects. Researchers are actively exploring its potential as a carrier for anticancer drugs, leveraging its ability to penetrate cellular membranes efficiently.

Moreover, the propenyl oxy carbonyl group introduces a level of photoreactivity into the molecule, making it a candidate for light-responsive materials. This property has sparked interest in its application in photodynamic therapy (PDT), where light-sensitive compounds are used to generate reactive oxygen species that destroy cancer cells.

In conclusion, 6-bromo-1-(propenyl oxy carbonyl)-2,3-dihydroindole carboxylic acid (CAS No 2680887) represents a cutting-edge molecule with multifaceted applications in medicine and materials science. Its unique structure and functional groups position it as a valuable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and innovative materials.